Cas no 2227822-55-9 ((2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol)

• Product Name: (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol
• CAS No: 2227822-55-9
• MF: C₇H₈Br₂O₂
• MW: 283.945220947266
• CID: 6335021
• PubChem ID: 165671255
• Update Time: 2025-06-14

(2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol
• EN300-1921513
• 2227822-55-9

• Inchi： 1S/C7H8Br2O2/c1-4(10)2-5-3-6(8)7(9)11-5/h3-4,10H,2H2,1H3/t4-/m1/s1
• InChI Key： IQYQRJLABOUMMN-SCSAIBSYSA-N
• SMILES： BrC1=C(OC(=C1)C[C@@H](C)O)Br

Computed Properties

• Exact Mass: 283.88706g/mol
• Monoisotopic Mass: 281.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Additional information on (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol

Comprehensive Analysis of (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol (CAS No. 2227822-55-9)

The compound (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol (CAS No. 2227822-55-9) is a chiral furan derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dibromofuran moiety and a chiral alcohol group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and its applications in drug discovery.

One of the most searched questions in AI-driven chemistry platforms is how chiral building blocks like (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol can enhance enantioselective reactions. This aligns with the growing demand for green chemistry and sustainable synthesis methods. The compound's furan ring and bromine substituents contribute to its reactivity, enabling diverse transformations such as cross-coupling reactions and nucleophilic substitutions.

In recent years, the pharmaceutical industry has focused on chiral intermediates to develop therapeutics with higher efficacy and fewer side effects. (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol is particularly relevant in this context, as its stereochemistry can influence the biological activity of resulting drug candidates. For example, it may serve as a precursor for antiviral agents or anti-inflammatory drugs, topics frequently searched in medical chemistry forums.

Another trending topic is the use of halogenated furans in material science. The bromine atoms in CAS No. 2227822-55-9 offer opportunities for further functionalization, making the compound a candidate for designing advanced polymers or organic electronic materials. Researchers exploring OLEDs or conductive polymers often investigate similar structures for their electron-withdrawing properties.

From a synthetic perspective, the chiral purity of (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol is critical. Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric excess, a common concern among organic chemists. The compound's stability under various conditions is also a frequently discussed subject in research publications and patent filings.

In summary, (2R)-1-(4,5-dibromofuran-2-yl)propan-2-ol (CAS No. 2227822-55-9) represents a versatile chiral building block with applications spanning drug development, material science, and catalysis. Its relevance to current trends like enantioselective synthesis and sustainable chemistry ensures continued interest from both academic and industrial researchers.